3-(3-Phenylpropoxy)piperidine hydrochloride
Overview
Description
3-(3-Phenylpropoxy)piperidine hydrochloride (3PPH) is a synthetic compound that has been widely used in the laboratory for a variety of scientific applications. It has been studied for its biochemical and physiological effects, and has been found to have a wide range of potential uses.
Scientific Research Applications
3-(3-Phenylpropoxy)piperidine hydrochloride has been used in a variety of scientific research applications, including the study of its biochemical and physiological effects. It has also been used in the synthesis of other compounds, such as 3-phenylpropoxy-piperidine-2-carboxylic acid and 3-phenylpropoxy-piperidine-3-carboxylic acid. In addition, this compound has been used as a reagent in the synthesis of anticonvulsants and antipsychotics.
Mechanism of Action
The mechanism of action of 3-(3-Phenylpropoxy)piperidine hydrochloride is not yet fully understood. However, it has been suggested that it may act as an agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. In addition, this compound has also been found to interact with the muscarinic acetylcholine receptor, which is involved in the regulation of memory and learning.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of animal models. It has been found to have anxiolytic, anticonvulsant, and antidepressant-like effects. In addition, it has been found to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
3-(3-Phenylpropoxy)piperidine hydrochloride has several advantages for use in lab experiments. It is relatively easy to synthesize, and is relatively stable in aqueous solutions. In addition, it is relatively inexpensive to purchase. However, this compound has some limitations, such as its relatively low solubility in water, which may limit its use in some experiments.
Future Directions
There are numerous potential future directions for the use of 3-(3-Phenylpropoxy)piperidine hydrochloride. These include further studies into its biochemical and physiological effects, as well as its potential use in the development of new drugs and therapies. Additionally, this compound may be used to synthesize other compounds, such as 3-phenylpropoxy-piperidine-2-carboxylic acid and 3-phenylpropoxy-piperidine-3-carboxylic acid. Finally, this compound may be used to develop new methods for the synthesis of other compounds.
properties
IUPAC Name |
3-(3-phenylpropoxy)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO.ClH/c1-2-6-13(7-3-1)8-5-11-16-14-9-4-10-15-12-14;/h1-3,6-7,14-15H,4-5,8-12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVGIZRCOYMLJON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OCCCC2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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